Cas no 55606-36-5 ((Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium)

• Product Name: (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium
• CAS No: 55606-36-5
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 5233578
• Update Time: 2026-03-08

(Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium
• Benzenemethanamine, 2-chloro-N-(phenylmethylene)-, N-oxide (9CI)

• Inchi： 1S/C14H12ClNO/c15-14-9-5-4-8-13(14)11-16(17)10-12-6-2-1-3-7-12/h1-10H,11H2
• InChI Key： YKFKPLDANHEOMO-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=CC2=CC=CC=C2)=CC=CC=C1Cl

Additional information on (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium

(Z)-[(2-Chlorophenyl)methyl](Oxido)(Phenylmethylidene)Azanium: A Comprehensive Overview

The compound with CAS No. 55606-36-5, commonly referred to as (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group, an oxido group, and a phenylmethylidene group in a specific geometric arrangement. The Z configuration of this molecule plays a crucial role in its chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a precursor for the synthesis of novel aromatic compounds, leveraging its chlorophenyl group for directed metallation reactions. Additionally, the oxido group has been shown to facilitate redox processes, making it a valuable component in electrochemical systems.

The synthesis of (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium involves a multi-step process that begins with the preparation of intermediate chloroarenes. These intermediates undergo a series of oxidation and condensation reactions to yield the final product. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired Z configuration. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to confirm the molecular structure and stereochemistry.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in transition metal catalysts. Furthermore, the phenylmethylidene group contributes to the molecule's aromaticity, which is essential for its role in π-π interactions within biological systems.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms, making it a safer alternative for industrial applications. However, further investigations are required to fully understand its long-term effects on ecosystems.

The development of efficient synthetic routes for (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts are driven by the increasing demand for sustainable chemical processes in the modern era.

In conclusion, (Z)-[(2-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing chemical innovation.